Cas no 117635-21-9 (2,5-Bis(hexyl)-1,4-dibromobenzene)

• Product Name: 2,5-Bis(hexyl)-1,4-dibromobenzene
• CAS No: 117635-21-9
• MF: C₁₈H₂₈Br₂
• MW: 404.222924232483
• MDL: MFCD01318993
• CID: 132804
• Update Time: 2025-10-29

2,5-Bis(hexyl)-1,4-dibromobenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dibromo-2,5-dihexylbenzene
• 2,5-Bis(hexyl)-1,4-dibromobenzene
• Benzene,1,4-dibromo-2,5-dihexyl-
• 1,4-dibromo-2,5-dihexyl-benzene
• 1,4-dibromo-2,5-di-n-hexylbenzene
• 1,4-dibromo-2,5-n-di-hexylbenzene
• 2,4-DICHLORO-5-FORMYLTHIAZOLE
• 2,5-dibromo-1,4-dihexylbenzene
• 2,5-dihexyl-1,4-dibromobenzene
• 2,5-Di-n-hexyl-1,4-dibromobenzene
• Benzene,1,4-dibromo-2,5-dihexyl
• C18H28Br2
• 2870AA
• Benzene, 1,4-dibromo-2,5-dihexyl-
• AK122160
• AX8067350

• MDL： MFCD01318993
• Inchi： 1S/C18H28Br2/c1-3-5-7-9-11-15-13-18(20)16(14-17(15)19)12-10-8-6-4-2/h13-14H,3-12H2,1-2H3
• InChI Key： PDYWYSUEPGNSRY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1CCCCCC)Br)CCCCCC

Computed Properties

• Exact Mass: 402.05600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 206
• Topological Polar Surface Area: 0

Experimental Properties

• PSA: 0.00000
• LogP: 7.45720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2,5-Bis(hexyl)-1,4-dibromobenzene

2,5-Bis(hexyl)-1,4-dibromobenzene (CAS 117635-21-9): Properties, Applications, and Market Insights

2,5-Bis(hexyl)-1,4-dibromobenzene (CAS 117635-21-9) is a specialized organic compound with a unique molecular structure that combines aromatic and aliphatic components. This brominated benzene derivative features two hexyl chains at the 2 and 5 positions and two bromine atoms at the 1 and 4 positions, giving it distinct chemical and physical properties that make it valuable in various industrial applications.

The compound belongs to the class of alkylated dibromobenzenes, which have gained attention in recent years due to their potential as intermediates in the synthesis of advanced materials. Researchers are particularly interested in its role as a building block for liquid crystal materials and organic semiconductors, areas that are currently experiencing significant growth due to the demand for flexible electronics and display technologies.

From a chemical perspective, 2,5-Bis(hexyl)-1,4-dibromobenzene demonstrates several interesting characteristics. The presence of the hexyl chains increases its solubility in organic solvents compared to simpler brominated benzenes, while the bromine atoms provide reactive sites for further chemical modifications. This combination makes it particularly useful in cross-coupling reactions, which are fundamental to modern organic synthesis methodologies.

One of the most searched topics related to this compound concerns its application in organic electronics. Many researchers are investigating how dibromobenzene derivatives can be used to create more efficient organic light-emitting diodes (OLEDs) and organic photovoltaics. The hexyl chains in 2,5-Bis(hexyl)-1,4-dibromobenzene are believed to help improve the solubility and processability of resulting materials while maintaining good charge transport properties.

The synthesis of 2,5-Bis(hexyl)-1,4-dibromobenzene typically involves the bromination of 2,5-dihexylbenzene, followed by purification steps to obtain the desired product. Manufacturers pay close attention to controlling the reaction conditions to ensure high purity, as even small amounts of impurities can significantly affect the performance of materials made from this compound.

In the pharmaceutical industry, there is growing interest in brominated aromatic compounds as potential drug intermediates. While 2,5-Bis(hexyl)-1,4-dibromobenzene itself is not used directly in drug formulations, its derivatives are being explored for various biological applications. This has led to increased demand for high-purity samples of the compound for research purposes.

From a safety perspective, proper handling procedures should be followed when working with 2,5-Bis(hexyl)-1,4-dibromobenzene. While not classified as highly hazardous, standard precautions for handling organic compounds should be observed, including the use of appropriate personal protective equipment and adequate ventilation.

The market for specialty brominated compounds like 2,5-Bis(hexyl)-1,4-dibromobenzene has been steadily growing, driven by advancements in materials science and electronics. Industry analysts predict continued growth in this sector, particularly in Asia where electronics manufacturing is concentrated. Pricing and availability can vary depending on purity requirements and order quantities.

Recent technological developments have created new opportunities for alkylated dibromobenzenes in emerging fields. For example, their potential use in perovskite solar cells has attracted significant research attention. The ability of 2,5-Bis(hexyl)-1,4-dibromobenzene to serve as a precursor for various functional materials makes it a compound of ongoing interest in both academic and industrial research settings.

Environmental considerations are increasingly important in the production and use of brominated organic compounds. Manufacturers of 2,5-Bis(hexyl)-1,4-dibromobenzene are implementing more sustainable processes, including improved waste management and recycling of byproducts. These efforts align with broader industry trends toward greener chemistry practices.

For researchers working with 2,5-Bis(hexyl)-1,4-dibromobenzene, proper characterization is essential. Common analytical techniques include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods help verify the compound's identity and purity, which are critical for reproducible results in downstream applications.

The future outlook for 2,5-Bis(hexyl)-1,4-dibromobenzene appears promising, with potential applications continuing to emerge in materials science and nanotechnology. As research into organic electronic devices advances, the demand for specialized intermediates like this compound is likely to increase, making it an important material in the development of next-generation technologies.